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Compound of Interest

Compound Name: Bromine trichloride

Cat. No.: B076596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase diagram of the Bromine-
Chlorine (Br-Cl) system. The information is compiled from seminal experimental work and is
presented to be a valuable resource for professionals in research, science, and drug
development who may encounter or utilize this halogen mixture in their work.

Introduction to the Bromine-Chlorine System

The Bromine-Chlorine system is a binary system composed of two halogens that exhibit
complete miscibility in the liquid and vapor phases. The system is characterized by the
formation of the interhalogen compound, bromine monochloride (BrCl), which exists in
equilibrium with its elemental constituents, bromine (Brz2) and chlorine (Clz). The phase
behavior of this system is critical for understanding its thermodynamic properties and for
applications where precise control of its physical state is necessary.

Physical Properties of Pure Components

A foundational understanding of the Br-Cl phase diagram begins with the physical properties of
the pure components and the resulting interhalogen compound.
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Molar Mass ( Melting Point Boiling Point
Component Formula

g/mol ) (°C) (°C)
Chlorine Clz 70.906 -101.5[1] -34.04[2]
Bromine Br2 159.808 -7.2[1][2]131[4] 58.8[1][2][4][5]
Bromine BrCl 115.357 -66 5 (decomposes)

Monochloride

The Bromine-Chlorine Phase Diagram

The phase diagram of the bromine-chlorine system is a graphical representation of the physical
states of the mixture at different temperatures and compositions at a constant pressure. It is a
composite of the solid-liquid equilibrium (SLE) and vapor-liquid equilibrium (VLE) data.

Solid-Liquid Equilibrium (SLE)

The solid-liquid equilibrium for the Br-Cl system was experimentally determined by Karsten.
This part of the phase diagram illustrates the freezing and melting behavior of the mixtures.
The system forms a simple eutectic, indicating that no solid solutions are formed. The two
components crystallize as pure bromine and pure chlorine.

Experimental Data for Solid-Liquid Equilibrium

A comprehensive search for the original quantitative data from Karsten's experiments is
ongoing. The graphical representation of the phase diagram indicates a eutectic point at a
specific composition and temperature, below which the entire mixture is solid.

Vapor-Liquid Equilibrium (VLE)

The vapor-liquid equilibrium data for the Br-Cl system was extensively studied by Cheesman
and Scott. Their work provides the boiling point curve (bubble-point line) and the vapor
composition curve (dew-point line) at various pressures. The presence of the BrCl equilibrium
influences the shape of these curves.

Experimental Data for Vapor-Liquid Equilibrium (at 1 atm)
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The following data is derived from the graphical representations in the work of Cheesman and

Scott. A search for the full tabulated data is in progress.

Mole Fraction Br2

Bubble Point (°C)

Mole Fraction Brz .
Dew Point (°C)

(liquid) (vapor)

0.0 -34.0 0.0 -34.0
Data points to be Data points to be

added upon locating added upon locating

the full experimental the full experimental

tables. tables.

1.0 58.8 1.0 58.8

Experimental Protocols

The determination of the Br-Cl phase diagram relies on established thermoanalytical
techniques.

Determination of Solid-Liquid Equilibrium (Freezing
Point Curve)

The solid-liquid equilibrium is typically determined using thermal analysis. This method involves
the following general steps:

o Sample Preparation: A series of mixtures with known compositions of bromine and chlorine
are prepared.

e Cooling Curves: Each mixture is heated to a molten state and then cooled at a controlled
rate. The temperature is recorded as a function of time.

o Data Analysis: The cooling curves will show changes in slope or plateaus at temperatures
corresponding to the start of freezing (liquidus line) and the eutectic temperature.

e Phase Diagram Construction: The liquidus temperatures for each composition are plotted on
a temperature-composition graph to construct the freezing point curves. The eutectic point is
the invariant point where the two liquidus curves meet.
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Determination of Vapor-Liquid Equilibrium (Boiling Point
Diagram)
The vapor-liquid equilibrium is typically determined using an ebulliometer or a similar apparatus

that allows for the measurement of the boiling point of a liquid mixture and the composition of
the vapor in equilibrium with it. The general procedure is as follows:

Sample Preparation: A liquid mixture of bromine and chlorine of a known composition is
placed in the ebulliometer.

» Boiling Point Measurement: The mixture is heated to its boiling point at a constant pressure.
The temperature is recorded once it stabilizes.

e Vapor Sampling and Analysis: A sample of the vapor in equilibrium with the boiling liquid is
condensed and collected. The composition of the condensed vapor is then determined, often
through analytical techniques such as gas chromatography or titration.

o Phase Diagram Construction: The boiling points are plotted against the liquid compositions
to create the bubble-point line. The corresponding vapor compositions are plotted at the
same temperatures to create the dew-point line.

Visualization of Key Processes
Logical Relationship in Phase Transitions

The following diagram illustrates the logical flow of phase transitions for a hypoeutectic mixture
in the Br-CI system upon cooling.
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Caption: Cooling path for a hypoeutectic Br-Cl mixture.

Experimental Workflow for VLE Determination

The diagram below outlines the general experimental workflow for determining the vapor-liquid
equilibrium of a binary mixture.
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Caption: Workflow for Vapor-Liquid Equilibrium determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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